1-(p-Methylphenyl) octanol

• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: 1-(4-methylphenyl)octan-1-ol
• InChI: InChI=1S/C15H24O/c1-3-4-5-6-7-8-15(16)14-11-9-13(2)10-12-14/h9-12,15-16H,3-8H2,1-2H3
• InChI Key: XACPMLLUZVKOGX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(C1=CC=C(C=C1)C)O

Description

1-(p-Methylphenyl) octanol is a useful research compound. Its molecular formula is C15H24O and its molecular weight is 220.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tris(triphenylphosphine)ruthenium (II) chloride (1.9 mg, 2 μmol, 0.5 mol %) and a chiral ligand (M=Ru, R=t-Bu, Ar=C6H5—, 1.3 μmol, 0.33 mol %) were dissolved in xylene (3 mL) under nitrogen atmosphere, and then heated and stirred for 2 h at 140° C. After the mixture was cooled to room temperature, p-methyloctanophenone (0.8 mmol), xylene (2 mL) and a solution of potassium hydroxide in methanol (0.8 mL, 0.2 M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 6 h under H2 (10 atm) at 50° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/5). Accordingly, pure 1-(p-methylphenyl) octanol was obtained and the ee value (ee=99.0%) was measured by GC analysis.